Cas no 23197-69-5 (Diethyl 4-Ethoxyphenylmalonate)

• Product Name: Diethyl 4-Ethoxyphenylmalonate
• CAS No: 23197-69-5
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 851281
• Update Time: 2026-04-29

Diethyl 4-Ethoxyphenylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4-Ethoxyphenylmalonate
• diethyl 2-(4-ethoxyphenyl)propanedioate
• Propanedioic acid, (4-ethoxyphenyl)-, diethyl ester
• <4-Aethoxy-phenyl>-malonsaeure-diaethylester
• <4-Ethoxy-phenyl>-malonsaeure-diethylester
• diethyl p-ethoxyphenylmalonate
• Diethyl-p-ethoxy-phenyl-malonat

Computed Properties

• Exact Mass: 280.13100

Experimental Properties

• PSA: 61.83000
• LogP: 2.29510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Diethyl 4-Ethoxyphenylmalonate

Recent Advances in the Application of Diethyl 4-Ethoxyphenylmalonate (CAS: 23197-69-5) in Chemical Biology and Pharmaceutical Research

Diethyl 4-Ethoxyphenylmalonate (CAS: 23197-69-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its malonate ester structure with an ethoxyphenyl substituent, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel drug candidates, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial agents.

One of the most notable advancements in the use of Diethyl 4-Ethoxyphenylmalonate is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective COX-2 inhibitors, which are pivotal in the treatment of inflammatory disorders. The study highlighted the compound's ability to undergo facile chemical modifications, enabling the generation of derivatives with enhanced pharmacological properties.

In addition to its pharmaceutical applications, Diethyl 4-Ethoxyphenylmalonate has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. A recent preprint on bioRxiv detailed its use in the development of fluorescent probes for real-time monitoring of enzymatic activity, showcasing its adaptability in advanced biochemical assays. The study emphasized the compound's stability and compatibility with various labeling techniques, making it a valuable tool for mechanistic studies.

Another area of interest is the compound's role in green chemistry initiatives. A 2024 report in Green Chemistry outlined a sustainable synthesis route for Diethyl 4-Ethoxyphenylmalonate using biocatalytic methods, reducing the reliance on traditional, environmentally harmful reagents. This approach not only improves the compound's scalability but also aligns with the growing demand for eco-friendly synthetic processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these limitations through structural optimization and formulation strategies. For example, a collaborative study between academic and industrial researchers is currently exploring the use of nanotechnology to enhance the delivery and bioavailability of Diethyl 4-Ethoxyphenylmalonate-based therapeutics.

In conclusion, Diethyl 4-Ethoxyphenylmalonate (CAS: 23197-69-5) continues to be a focal point in chemical biology and pharmaceutical research, with its applications spanning drug discovery, biochemical probing, and sustainable synthesis. The compound's versatility and adaptability position it as a critical component in the development of next-generation therapeutics and research tools. Future studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.